lauric acid, propoxylated, phosphate
Description
Lauric acid (C₁₂H₂₄O₂), a medium-chain saturated fatty acid, undergoes propoxylation (addition of propylene oxide units) and phosphorylation to form lauric acid, propoxylated, phosphate. This modification introduces ether linkages (via propoxylation) and a phosphate ester group, enhancing its surfactant properties. The compound is an anionic surfactant with applications in detergents, agrochemical emulsifiers, and personal care products due to its hydrophilic-lipophilic balance (HLB), stability in acidic conditions, and electrolyte tolerance .
Properties
CAS No. |
104717-28-4 |
|---|---|
Molecular Formula |
C18H22O5 |
Synonyms |
lauric acid, propoxylated, phosphate |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Data Gaps
- Enzymatic Modifications : While lauric acid hydroxylation by P450 enzymes (e.g., 11-hydroxylauric acid formation) is well-studied , enzymatic routes for propoxylation/phosphate modification remain unexplored.
- Antimicrobial Activity : Lauric acid exhibits anti-Clostridium difficile effects , but propoxylation/phosphate may reduce this due to increased hydrophilicity.
- Toxicity: Limited data exist on the ecotoxicity of propoxylated phosphates; regulatory guidelines (e.g., MSDS) emphasize handling precautions but lack long-term environmental impact assessments .
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